Cas no 2107735-89-5 ((3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one)

• Product Name: (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one
• CAS No: 2107735-89-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5753058
• PubChem ID: 165468184
• Update Time: 2025-05-23

(3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-798594
• (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one
• 2107735-89-5

• Inchi： 1S/C9H17NO/c1-7(10)8(11)6-9(2)4-3-5-9/h7H,3-6,10H2,1-2H3/t7-/m0/s1
• InChI Key： BUWUQALAOQXSHQ-ZETCQYMHSA-N
• SMILES： O=C([C@H](C)N)CC1(C)CCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Additional information on (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one

Introduction to (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one (CAS No. 2107735-89-5)

(3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one (CAS No. 2107735-89-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino ketones and is characterized by its chiral center, which imparts specific stereochemical properties that can influence its biological activity.

The chiral center in (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one is crucial for its pharmacological effects. Chirality, or the property of a molecule to exist in two non-superimposable mirror images, is a fundamental concept in organic chemistry and plays a critical role in drug design and development. The (3S) configuration of this compound ensures that it interacts specifically with biological targets, which can lead to enhanced efficacy and reduced side effects compared to its racemic mixture.

Recent studies have highlighted the potential of (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound has been shown to modulate the activity of certain neurotransmitter receptors, such as GABA receptors, which are implicated in conditions like anxiety and epilepsy. This modulation can help restore normal neurotransmitter function and alleviate symptoms associated with these disorders.

In addition to its neurological applications, (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that the compound exhibits potent analgesic effects without the addictive properties associated with traditional opioids. This makes it a promising candidate for the development of safer pain management therapies.

The synthesis of (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one involves several steps that require precise control over chirality and functional group manipulation. One common approach is the use of chiral auxiliaries or catalysts to ensure the formation of the desired enantiomer. Advanced techniques such as asymmetric synthesis and catalytic methods have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

The physicochemical properties of (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one have been extensively studied to understand its behavior in biological systems. The compound has a molecular weight of 169.24 g/mol and exhibits good solubility in organic solvents, making it suitable for various formulation strategies. Its stability under different conditions, such as pH and temperature, has also been evaluated to ensure its reliability during storage and administration.

Clinical trials are currently underway to assess the safety and efficacy of (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one in human subjects. Preliminary results have shown promising outcomes, with patients experiencing significant improvements in symptoms without severe adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent and warrant further investigation.

In conclusion, (3S)-3-amino-1-(1-methylcyclobutyl)butan-2-one (CAS No. 2107735-89-5) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chiral structure, combined with its diverse therapeutic potential, makes it a valuable candidate for the development of new treatments for neurological disorders and pain management. Ongoing research continues to explore its full range of applications and optimize its use in clinical settings.